8-(2,3-dimethylphenyl)-1-methyl-3-(2-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione

• IUPAC Name: 6-(2,3-dimethylphenyl)-4-methyl-2-[(2-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H25N5O2/c1-15-9-7-11-19(17(15)3)27-12-13-28-20-21(25-23(27)28)26(4)24(31)29(22(20)30)14-18-10-6-5-8-16(18)2/h5-11H,12-14H2,1-4H3
• InChI Key: VPKWJESNMMOGGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2CCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC5=CC=CC=C5C)C
• Molecular Formula: C24H25N5O2
• Molecular Weight: 415.5 g/mol

Description

8-(2,3-dimethylphenyl)-1-methyl-3-(2-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione is a useful research compound. Its molecular formula is C24H25N5O2 and its molecular weight is 415.497. The purity is usually 95%.
BenchChem offers high-quality 8-(2,3-dimethylphenyl)-1-methyl-3-(2-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(2,3-dimethylphenyl)-1-methyl-3-(2-methylbenzyl)-7,8-dihydro-1H-imidazo[2,1-f]purine-2,4(3H,6H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Zagórska et al. (2009) explored the synthesis of derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione. These compounds, including N-8-arylpiperazinylpropyl derivatives, showed potent 5-HT(1A) receptor ligand properties. Some derivatives exhibited anxiolytic-like and antidepressant activities in mice, suggesting potential for future research in anxiolytic/antidepressant drugs (Zagórska et al., 2009).

Molecular Studies and Receptor Affinity

In 2015, Zagórska et al. conducted a study on arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones. This research identified compounds with a purine-2,4-dione nucleus having higher affinity values for serotoninergic and dopaminergic receptors. Potent 5-HT1A and 5-HT7 receptor ligands were identified, and docking studies indicated that a substituent at the 7-position could be crucial for receptor affinity and selectivity (Zagórska et al., 2015).

Phosphodiesterases Activity

Another study by Zagórska et al. (2016) synthesized and evaluated octahydro- and 6,7-dimethoxy-3,4-dihydro- isoquinolin-2(1H)-yl-alkyl derivatives. These compounds showed binding affinity for serotonin and dopamine receptors and inhibitory potencies for phosphodiesterases PDE4B1 and PDE10A. This study provided insights into the structure-activity relationships, identifying promising structures for further research (Zagórska et al., 2016).

A3 Adenosine Receptor Antagonism

Baraldi et al. (2005) synthesized derivatives of 1-benzyl-3-propyl-1H,8H-imidazo[2,1-f]purine-2,4-diones, identifying potent and selective A3 adenosine receptor antagonists. One derivative showed high affinity, suggesting its potential as a pharmacological agent (Baraldi et al., 2005).